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Compound of Interest

Compound Name: Rhodium oxide

Cat. No.: B082144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the electrochemical applications

of rhodium oxide (RhOₓ) films, with a focus on their use in sensing and electrocatalysis.

Detailed protocols for the fabrication and characterization of these films are included to

facilitate experimental work.

Non-Enzymatic Glucose Sensing
Rhodium oxide films have demonstrated significant promise for the development of non-

enzymatic glucose sensors, offering a stable and direct electrochemical detection method.

These sensors are particularly relevant for applications in biomedical research and diagnostics.

Performance Characteristics
The performance of rhodium oxide-based glucose sensors can vary depending on the specific

morphology and composition of the film. The following table summarizes key performance

metrics from reported studies.
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Sensor
Configuration

Sensitivity (µA
mM⁻¹ cm⁻²)

Limit of
Detection
(LOD) (µM)

Linear Range
(mM)

Reference

Rh₂O₃

Nanocorals
11.46 3.1 Not specified [1]

Rhodium Oxide

Nanocoral doped

with Gold

3.52 20 Up to 3 [2]

RhO₂ on Screen-

Printed Carbon

Electrode

Not specified 22 0.055 - 1.4 [3]

Rh₂O₃ on

Screen-Printed

Carbon

Electrode

Not specified Not specified 1.4 - 5.5 [3]

Experimental Protocol: Fabrication and Evaluation of a
Rh₂O₃ Nanocoral-Based Glucose Sensor
This protocol outlines the fabrication of rhodium oxide nanocorals via electrospinning and their

subsequent electrochemical evaluation for glucose sensing.

Materials:

Rhodium(III) chloride hydrate (RhCl₃·xH₂O)

Polyvinylpyrrolidone (PVP)

N,N-Dimethylformamide (DMF)

Ethanol

Phosphate buffer solution (PBS), pH 7.4

Glucose
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Interfering species (e.g., ascorbic acid, uric acid, dopamine)

Glassy carbon electrode (GCE)

Electrochemical workstation

Protocol:

Preparation of the Electrospinning Solution:

Dissolve RhCl₃·xH₂O and PVP in a 1:1 (v/v) mixture of DMF and ethanol.

Stir the solution vigorously for several hours at room temperature to ensure homogeneity.

Electrospinning:

Load the precursor solution into a syringe fitted with a metallic needle.

Apply a high voltage (e.g., 15-20 kV) between the needle tip and a grounded collector

(e.g., aluminum foil).

Maintain a constant flow rate of the solution (e.g., 0.5-1.0 mL/h).

Collect the electrospun nanofibers on the collector.

Calcination:

Carefully transfer the collected nanofibers to a furnace.

Calcine the nanofibers in air at a high temperature (e.g., 600-800°C) for several hours to

remove the polymer and form crystalline Rh₂O₃ nanocorals.

Electrode Modification:

Disperse a small amount of the calcined Rh₂O₃ nanocorals in a suitable solvent (e.g.,

ethanol) with the aid of ultrasonication to form a stable suspension.

Drop-cast a specific volume of the suspension onto the surface of a polished GCE and

allow it to dry at room temperature.
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Electrochemical Measurements:

Perform cyclic voltammetry (CV) in a PBS solution (pH 7.4) with and without glucose to

characterize the electrocatalytic activity towards glucose oxidation.

Conduct amperometric measurements at a fixed potential to determine the sensitivity,

linear range, and limit of detection. This involves the stepwise addition of glucose to the

PBS solution while recording the current response.

Evaluate the selectivity of the sensor by performing amperometric measurements in the

presence of common interfering species.

pH Sensing
Rhodium oxide films exhibit a potentiometric response to changes in pH, making them

suitable for the fabrication of solid-state pH sensors. This capability is crucial for various

applications, including environmental monitoring and biological studies.

Performance Characteristics
Sensor
Configuration

pH Sensitivity
(mV/pH)

pH Range Reference

Rhodium Oxide

Nanocorals

Nernstian response

(value not specified)
Not specified [1]

Electrospun Rhodium

Oxide doped with

Gold

Not specified Not specified [2]

Experimental Protocol: Fabrication and Characterization
of a Rhodium Oxide-Based Potentiometric pH Sensor
This protocol describes the fabrication of a rhodium oxide pH sensor and its characterization

using open-circuit potential measurements.

Materials:
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Rhodium precursor (e.g., RhCl₃·xH₂O for sol-gel or electrodeposition)

Substrate (e.g., indium tin oxide (ITO) coated glass, platinum wire)

pH buffer solutions (pH 4, 7, 10)

High-impedance voltmeter or electrochemical workstation

Protocol:

Film Deposition (Example: Sol-Gel Method):

Prepare a sol-gel solution containing the rhodium precursor in a suitable solvent system

(e.g., an alcohol-water mixture).

Clean the substrate thoroughly.

Deposit the sol-gel solution onto the substrate using a technique such as spin-coating or

dip-coating.

Dry the film at a low temperature to remove the solvent.

Anneal the film at a higher temperature to form the rhodium oxide.

Characterization:

Immerse the fabricated rhodium oxide electrode and a reference electrode (e.g.,

Ag/AgCl) in pH buffer solutions of known values.

Measure the open-circuit potential (OCP) between the two electrodes for each buffer

solution.

Plot the measured OCP as a function of pH.

The slope of the resulting linear fit represents the pH sensitivity of the sensor.

Electrochromism
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Electrochromic materials can change their optical properties in response to an applied electrical

potential. Rhodium oxide films exhibit reversible color changes, making them of interest for

applications such as smart windows and displays.

Performance Characteristics
Film Preparation
Method

Color Change
(Reduced vs.
Oxidized)

Transferred Charge
Density (mC/cm²)

Reference

Sol-Gel
Bright yellow vs. Dark

green
Not specified [4]

Reactive Sputtering

(H₂O vapor)
Not specified

60 (for 400 nm thick

film)
[5]

Experimental Protocol: Fabrication and Characterization
of an Electrochromic Rhodium Oxide Film
This protocol details the preparation of a rhodium oxide film by the sol-gel method and the

characterization of its electrochromic properties.

Materials:

Rhodium(III) nitrate hydrate

2-Methoxyethanol

ITO-coated glass substrates

Electrolyte solution (e.g., aqueous KOH)

Spectroelectrochemical setup (potentiostat coupled with a UV-Vis spectrometer)

Protocol:

Sol-Gel Preparation:

Dissolve rhodium(III) nitrate hydrate in 2-methoxyethanol.
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Stir the solution until a clear sol is formed.

Film Deposition:

Clean the ITO-coated glass substrates.

Spin-coat the sol-gel solution onto the conductive side of the substrates.

Dry the coated substrates in an oven at a low temperature (e.g., 100°C).

Electrochemical and Optical Characterization:

Use the prepared film as the working electrode in a three-electrode cell with a suitable

counter and reference electrode, filled with the electrolyte solution.

Perform cyclic voltammetry while simultaneously recording the optical transmittance

spectra.

Apply specific potentials to induce the colored and bleached states and measure the

corresponding transmittance changes.

Determine the coloration efficiency, which relates the change in optical density to the

amount of charge injected or extracted.

Visualizations
Experimental Workflow for Rhodium Oxide-Based
Electrochemical Sensor Fabrication and
Characterization

Substrate Preparation
(e.g., Cleaning, Polishing)

Rhodium Oxide Film Deposition
(e.g., Electrospinning, Sputtering, Sol-Gel)

Post-Deposition Treatment
(e.g., Calcination, Annealing)

Physical Characterization
(SEM, XRD, XPS)

Electrochemical Characterization
(CV, EIS)

Application Testing
(e.g., Sensing, Catalysis)
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Click to download full resolution via product page

Caption: General workflow for fabricating and testing rhodium oxide electrochemical sensors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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